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Compound of Interest

Compound Name: Methallyl cyanide

Cat. No.: B1617766

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of
Methallyl cyanide's physicochemical properties and potential biological interactions, supported
by experimental data and established methodologies.

This guide provides a comprehensive cross-referencing of experimental data for Methallyl
cyanide (3-Methyl-3-butenenitrile) with the information available in the National Institute of
Standards and Technology (NIST) WebBook. This document is intended to serve as a valuable
resource for researchers, scientists, and professionals in drug development by presenting a
consolidated view of its physical characteristics, outlining detailed experimental protocols for
property determination, and exploring potential biological signaling pathways based on its
chemical nature.

Physicochemical Data Comparison

While the NIST WebBook is a foundational resource for chemical data, providing key identifiers
such as the formula (C5H7N), molecular weight (81.1158 g/mol ), IUPAC name (3-Methyl-3-
butenenitrile), and CAS number (4786-19-0), it does not always contain a complete set of
experimentally determined physical properties.[1] To provide a more comprehensive dataset,
this guide incorporates experimental data from various sources for Methallyl cyanide and
structurally similar compounds.
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Methallyl .
. 2-Methyl-3- Methacrylonitri
Cyanide (3- o
Property e butenenitrile le (Structural Data Source
e -y=
y L. (Isomer) Analog)
butenenitrile)
Boiling Point Not available 125 °C 90-92 °C [2].[3]
Melting Point Not available Not available -35.8 °C [3]
) ) 0.813 g/mL at
Density Not available 0.8 g/mL [2].[3]
21.7 °C

Note: Experimental data for Methallyl cyanide's boiling point, melting point, and density were
not readily available in the searched resources. The data for the isomer 2-Methyl-3-
butenenitrile and the structural analog Methacrylonitrile are provided for comparative purposes.

Experimental Protocols for Physicochemical
Property Determination

Accurate determination of physicochemical properties is crucial for the application and study of
any chemical compound. The following are detailed methodologies for key experiments.

Boiling Point Determination (Micro-Reflux Method)

This method is suitable for small sample volumes.

Procedure:

o Add approximately 0.5 mL of the liquid sample to a small test tube containing a stir bar.
o Clamp the test tube and place it in a heating block.

 Insert a thermometer into the test tube, ensuring the bulb is positioned about 1 cm above the
liquid surface.

e Begin gentle stirring and heating.

o Observe the formation of a refluxing ring of condensate on the inner wall of the test tube.
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e The stable temperature at which this ring is maintained is recorded as the boiling point.

Workflow for Boiling Point Determination

Sample Preparation Place sample in test tube with stir bar Apparatus Setup Insert thermometer and place in heating block Heating and Observation Observe stable reflux ring Record Boiling Point

Place in melting point apparatus Observe initial and final melting points

q Pack sample into capillary tube
Sample Preparation

Apparatus Setup

Heating and Observation Record Melting Range
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Weigh Empty Pycnometer Record mass Fill with Sample Ensure no air bubbles Thermostat and Weigh Filled Pycnometer Subtract empty mass to get liquid mass Calculate Density
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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